Cas no 2229313-76-0 (5-cyclopropylhexane-1-thiol)

• Product Name: 5-cyclopropylhexane-1-thiol
• CAS No: 2229313-76-0
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 5943587
• PubChem ID: 165965052
• Update Time: 2025-05-23

5-cyclopropylhexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropylhexane-1-thiol
• EN300-1732025
• 2229313-76-0

• Inchi： 1S/C9H18S/c1-8(9-5-6-9)4-2-3-7-10/h8-10H,2-7H2,1H3
• InChI Key： LMBSCMWFATWQDH-UHFFFAOYSA-N
• SMILES： SCCCCC(C)C1CC1

Computed Properties

• Exact Mass: 158.11292175g/mol
• Monoisotopic Mass: 158.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1Ų

Additional information on 5-cyclopropylhexane-1-thiol

5-Cyclopropylhexane-1-thiol: A Comprehensive Overview

5-Cyclopropylhexane-1-thiol (CAS No. 2229313-76-0) is a sulfur-containing organic compound with the molecular formula C₈H₁₄S. This compound belongs to the thiol family, characterized by the presence of a thiol group (-SH) at the terminal position of a hexane chain, with a cyclopropyl substituent at the fifth carbon atom. The structure of 5-cyclopropylhexane-1-thiol is unique due to the combination of a saturated hydrocarbon chain and a strained cyclopropane ring, which imparts interesting chemical and physical properties to the molecule.

The synthesis of 5-cyclopropylhexane-1-thiol typically involves multi-step organic reactions, often starting from cyclopropane precursors and alkyne intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the cost and environmental impact of production processes. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield high-purity 5-cyclopropylhexane-1-thiol.

One of the most notable applications of 5-cyclopropylhexane-1-thiol is in materials science, particularly in the development of advanced polymers and coatings. The thiol group in this compound acts as a reactive site for polymerization, enabling the formation of robust materials with tailored mechanical properties. Recent studies have demonstrated that incorporating 5-cyclopropylhexane-1-thiol into polymer matrices can significantly enhance their thermal stability and resistance to environmental degradation.

In addition to its role in materials science, 5-cyclopropylhexane-1-thiol has shown promise in pharmaceutical research. The compound's unique structure allows it to interact with biological systems in specific ways, making it a potential candidate for drug delivery systems or as a building block for bioactive molecules. For example, researchers have investigated its ability to form stable complexes with metal ions, which could be exploited in designing new contrast agents for medical imaging.

The environmental impact of 5-cyclopropylhexane-1-thiol has also been a topic of recent interest. Studies have shown that this compound can undergo biodegradation under certain conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its fate and potential risks in different environmental compartments.

From a safety perspective, handling 5-cyclopropylhexane-1-thiol requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

In conclusion, 5-cyclopropylhexane-1-thiol (CAS No. 2229313-76-0) is a versatile compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it an important molecule in contemporary chemical science.